Cas no 1351611-80-7 (3-{(2-phenyl-1,3-thiazol-4-yl)methylsulfanyl}-6-(1H-pyrazol-1-yl)pyridazine)

• Product Name: 3-{(2-phenyl-1,3-thiazol-4-yl)methylsulfanyl}-6-(1H-pyrazol-1-yl)pyridazine
• CAS No: 1351611-80-7
• MF: C₁₇H₁₃N₅S₂
• MW: 351.448619604111
• CID: 6216488
• PubChem ID: 56766253
• Update Time: 2025-05-22

3-{(2-phenyl-1,3-thiazol-4-yl)methylsulfanyl}-6-(1H-pyrazol-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-{(2-phenyl-1,3-thiazol-4-yl)methylsulfanyl}-6-(1H-pyrazol-1-yl)pyridazine
• 1351611-80-7
• 2-phenyl-4-[(6-pyrazol-1-ylpyridazin-3-yl)sulfanylmethyl]-1,3-thiazole
• AKOS024618712
• 3-{[(2-phenyl-1,3-thiazol-4-yl)methyl]sulfanyl}-6-(1H-pyrazol-1-yl)pyridazine
• F1899-2322
• 4-(((6-(1H-pyrazol-1-yl)pyridazin-3-yl)thio)methyl)-2-phenylthiazole

• Inchi： 1S/C17H13N5S2/c1-2-5-13(6-3-1)17-19-14(12-24-17)11-23-16-8-7-15(20-21-16)22-10-4-9-18-22/h1-10,12H,11H2
• InChI Key： RNXZVQFATHCGQC-UHFFFAOYSA-N
• SMILES： S1C=C(CSC2=CC=C(N=N2)N2C=CC=N2)N=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 351.06123778g/mol
• Monoisotopic Mass: 351.06123778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-{(2-phenyl-1,3-thiazol-4-yl)methylsulfanyl}-6-(1H-pyrazol-1-yl)pyridazine

3-{(2-phenyl-1,3-thiazol-4-yl)methylsulfanyl}-6-(1H-pyrazol-1-yl)pyridazine: A Comprehensive Overview

The compound with CAS No 1351611-80-7, known as 3-{(2-phenyl-1,3-thiazol-4-yl)methylsulfanyl}-6-(1H-pyrazol-1-yl)pyridazine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a pyridazine ring system substituted with a thiazole and pyrazole moiety. The combination of these heterocyclic groups imparts unique electronic and steric properties, making it a promising candidate for various applications.

Recent studies have highlighted the potential of this compound as a bioactive agent in drug discovery. Its thiazole ring, a well-known scaffold in medicinal chemistry, contributes to its ability to interact with biological targets such as enzymes and receptors. The pyrazole group, on the other hand, enhances the molecule's stability and bioavailability, making it an attractive lead compound for developing novel therapeutics. Researchers have explored its activity against various disease targets, including cancer and inflammatory conditions, with encouraging results.

In addition to its medicinal applications, 3-{(2-phenyl-1,3-thiazol-4-yl)methylsulfanyl}-6-(1H-pyrazol-1-yl)pyridazine has shown promise in the realm of materials science. Its rigid structure and conjugated system make it a suitable candidate for use in organic electronics. Recent advancements in the synthesis of this compound have focused on improving its optoelectronic properties, which are critical for applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices. The incorporation of sulfur-containing groups further enhances its ability to act as an electron donor or acceptor, depending on the application.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the thiazole ring through sulfur insertion reactions and the subsequent coupling with the pyridazine core. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for both laboratory studies and potential industrial applications.

One of the most intriguing aspects of this compound is its versatility in chemical modification. By altering substituents on the thiazole and pyrazole rings, chemists can fine-tune its properties for specific applications. For instance, introducing electron-withdrawing groups can enhance its reactivity in catalytic processes, while electron-donating groups can improve its solubility in biological systems.

Recent breakthroughs in computational chemistry have also shed light on the electronic structure of 3-{(2-phenyl-1,3-thiazol-4-yl)methylsulfanyl}-6-(1H-pyrazol-1-yl)pyridazine. Advanced density functional theory (DFT) calculations have revealed that the molecule exhibits significant π-conjugation across its heterocyclic rings, which contributes to its stability and reactivity. These insights have guided further experimental studies aimed at understanding its behavior in different chemical environments.

In conclusion, CAS No 1351611807 represents a cutting-edge compound with immense potential across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a key player in future developments in medicinal chemistry and materials science. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in both academic and industrial settings.